1-Chloro-4-[4-(4-chlorophenyl)sulfonylbutylsulfonyl]benzene

• IUPAC Name: 1-chloro-4-[4-(4-chlorophenyl)sulfonylbutylsulfonyl]benzene
• InChI: InChI=1S/C16H16Cl2O4S2/c17-13-3-7-15(8-4-13)23(19,20)11-1-2-12-24(21,22)16-9-5-14(18)6-10-16/h3-10H,1-2,11-12H2
• InChI Key: VTNGYUPMYTWUDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCCCS(=O)(=O)C2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C16H16Cl2O4S2
• Molecular Weight: 407.3 g/mol

Description

“1-Chloro-4-[4-(4-chlorophenyl)sulfonylbutylsulfonyl]benzene” is a chemical compound with the linear formula C24H16Cl2O5S2. It has a molecular weight of 519.426. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of this specific compound. Sigma-Aldrich, a supplier of the compound, does not provide analytical data for this product.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Chloro-4-[4-(4-chlorophenyl)sulfonylbutylsulfonyl]benzene” are not explicitly stated in the search results. The compound has a molecular weight of 519.426.

Scientific Research Applications

Molecular Structure and Interactions

Studies have delved into the molecular structures and interactions of closely related compounds, shedding light on their potential applications in materials science and chemistry. For example, the crystal packing and molecular conformation of sulfonamide derivatives reveal insights into their stability and interactions, which could inform the development of new materials or pharmaceuticals (Rizzoli, Vicini, & Incerti, 2009). Similarly, the synthesis and structural analysis of sulfonated poly(ether sulfone)s highlight the importance of molecular design in achieving desired material properties, such as proton conductivity in fuel cell applications (Matsumoto, Higashihara, & Ueda, 2009).

Proton Exchange Membranes for Fuel Cells

The development of new sulfonated poly(ether sulfone)s for fuel cell applications is a direct application of sulfone chemistry, where the design of the sulfonated units plays a crucial role in the material's performance. This research shows the potential of sulfone derivatives in creating efficient proton conduction pathways, which are vital for the operation of fuel cells (Matsumoto, Higashihara, & Ueda, 2009).

Synthesis of New Monomers for Polymers

The synthesis of a new monomer, 4-({2,4-Bis[(4-chlorophenyl)sulfonyl]phenyl}thio)benzenesulfonic acid, demonstrates the innovative application of sulfone chemistry in creating building blocks for high-performance polymers. These polymers have potential uses in various industrial applications, including solid polymer electrolytes in fuel cells, showcasing the versatility of sulfone derivatives (Begunov, Valyaeva, Fakhrutdinov, & Pirogova, 2017).

Safety and Hazards

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